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Copper (Cu) is an essential micronutrient for most living organisms; however, elevated

concentrations in soil, often stemming from agricultural practices like the use of copper-based
fungicides and industrial activities, can lead to phytotoxicity and pose a significant risk to
ecosystems and human health.[1][2] Remediating copper-contaminated soils is crucial, and
various physical, chemical, and biological methods have been explored.[1] Among the chemical
approaches, chelation-enhanced soil washing has emerged as a highly effective technique for
extracting heavy metals from the soil matrix.[3][4] This process involves the application of a
chelating agent that forms stable, water-soluble complexes with metal ions, thereby increasing
their mobility and facilitating their removal.[5][6]

For decades, ethylenediaminetetraacetic acid (EDTA) has been the benchmark chelating agent
due to its strong metal-binding capacity.[7][8] However, its widespread use is increasingly
scrutinized due to its high persistence in the environment and the potential for groundwater
contamination.[9][10][11] This has spurred the search for effective, yet biodegradable,
alternatives. One of the most promising "green" chelators is ethylenediamine-N,N'-disuccinic
acid (EDDS).[12][13] This guide provides an in-depth comparative analysis of EDTA and EDDS
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for the chelation of copper in soil, offering experimental data and protocols to aid researchers in
making informed decisions for their soil remediation studies.

A Tale of Two Chelators: Chemical and Structural
Properties

Understanding the fundamental chemical and physical properties of EDTA and EDDS is key to
appreciating their behavior in soil systems.

Ethylenediaminetetraacetic acid (EDTA) is a synthetic aminopolycarboxylic acid first described
in 1935.[14] It is a hexadentate ligand, meaning it has six sites (four carboxylate groups and
two nitrogen atoms) that can bind to a single metal ion, forming a very stable, cage-like
structure.[15][16] This strong binding affinity applies to a wide range of metal ions, including
copper.[14]

Ethylenediamine-N,N'-disuccinic acid (EDDS) is also an aminopolycarboxylic acid and a
structural isomer of EDTA.[17][18] It exists in three stereoisomeric forms: (S,S), (R,R), and
meso (R,S).[18] The (S,S)-isomer is of particular interest as it is readily biodegradable.[13][18]
Like EDTA, EDDS is a hexadentate chelating agent.[17]

Property EDTA EDDS

Chemical Formula C10H16N20s[7] C10H16N20sg[17][18]

Molar Mass 292.24 g/mol [7] 292.24 g/mol [17][18]

Appearance White, crystalline powder[7] Colorless solid[18]

o Slightly soluble (acid form), Slightly soluble (acid form),

Solubility in Water )
salts are soluble[7][14] salts are highly soluble[17]
0,15, 2.0,2.66, 6.16,

pKa Values 2.4,3.9,6.8,9.8[17]

10.24[14]

Below are the visualizations of the copper complexes with both EDTA and EDDS.

Caption: Structure of a Copper-EDTA complex.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.jove.com/science-education/v/14572/edta-chemistry-and-properties
https://www.brainkart.com/article/Chemistry-and-Properties-of-EDTA_29663/
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.drugfuture.com/chemdata/edds.html
https://en.wikipedia.org/wiki/EDDS
https://en.wikipedia.org/wiki/EDDS
https://grokipedia.com/page/EDDS
https://en.wikipedia.org/wiki/EDDS
https://www.drugfuture.com/chemdata/edds.html
https://chemtoll.co.za/edta-everything-you-need-to-know-about-it-and-more/
https://www.drugfuture.com/chemdata/edds.html
https://en.wikipedia.org/wiki/EDDS
https://chemtoll.co.za/edta-everything-you-need-to-know-about-it-and-more/
https://www.drugfuture.com/chemdata/edds.html
https://en.wikipedia.org/wiki/EDDS
https://chemtoll.co.za/edta-everything-you-need-to-know-about-it-and-more/
https://en.wikipedia.org/wiki/EDDS
https://chemtoll.co.za/edta-everything-you-need-to-know-about-it-and-more/
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.drugfuture.com/chemdata/edds.html
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://www.drugfuture.com/chemdata/edds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14173182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Caption: Structure of a Copper-EDDS complex.

Comparative Analysis of Copper Chelation Efficacy

Several studies have demonstrated that both EDTA and EDDS are effective at mobilizing
copper from contaminated soils.[9][19] However, their performance can vary depending on soil
properties such as pH and organic matter content.

A study comparing the two chelators for enhancing copper uptake by Brassica napus L. found
that EDDS was more effective than EDTA at increasing the concentration of copper in the plant
shoots.[19] Another comparative study highlighted that EDDS exhibited superior overall
performance in heavy metal removal when also considering environmental friendliness.[12][20]
In some instances, the metal uptake by plants was higher in EDDS-treated soils compared to
those treated with EDTA.[9]

The following table summarizes data from a hypothetical comparative study, illustrating the
percentage of copper extracted from a contaminated soil sample under controlled laboratory

conditions.
Chelating Agent Concentration Soil pH Copper Extraction
(mmol/kg) (%)
EDTA 5 6.5 75
EDTA 10 6.5 85
EDDS 5 6.5 78
EDDS 10 6.5 88
EDTA 5 8.0 60
EDDS 5 8.0 65

This table is a representative summary based on trends observed in the literature and is for
illustrative purposes.
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Environmental Fate and Biodegradability: A Critical
Distinction

The most significant difference between EDTA and EDDS lies in their environmental
persistence.

EDTA is known for its low biodegradability, which leads to its accumulation in the environment.
[11][21] The persistence of EDTA and its metal complexes can lead to the undesirable
mobilization of heavy metals in soil and their potential leaching into groundwater, posing a long-
term environmental risk.[9][10] The estimated half-life of EDTA in soil can be very long, with
one study noting a minimum observed effect half-life of 36 days, and for higher doses, no
decrease was observed over a 40-day period.[9]

EDDS, patrticularly the [S,S] isomer, is readily biodegradable.[13][18][21][22] This means that
after its application for soil remediation, it is broken down by soil microorganisms into harmless
substances.[21] This rapid degradation minimizes the risk of long-term metal mobilization and
groundwater contamination.[10][23] Studies have shown that EDDS can achieve over 80%
degradation within 28 days.[13][21] The half-life of EDDS in soil is significantly shorter than that
of EDTA, with estimates ranging from 3.8 to 7.5 days depending on the applied dose.[9] This
makes EDDS a much more environmentally friendly alternative for soil remediation.[12][20]

Experimental Protocol: A Comparative Soil Washing
Experiment

This protocol outlines a laboratory-scale experiment to compare the efficiency of EDTA and
EDDS in extracting copper from a contaminated soil sample.

Materials and Reagents

o Copper-contaminated soil, air-dried and sieved (<2 mm)
o Ethylenediaminetetraacetic acid (EDTA) disodium salt
¢ [S,S]-Ethylenediamine-N,N'-disuccinic acid (EDDS) trisodium salt

e Deionized water
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« Nitric acid (for analysis)

e Centrifuge and centrifuge tubes (50 mL)
e Shaker

e pH meter

o Atomic Absorption Spectrophotometer (AAS) or Inductively Coupled Plasma-Optical
Emission Spectrometry (ICP-OES) for copper analysis

Experimental Procedure

o Preparation of Chelator Solutions: Prepare 0.05 M stock solutions of both EDTA and EDDS
in deionized water. Adjust the pH of the solutions to a desired value (e.g., 7.0) using a pH
meter.

e Soil Washing:

[¢]

Weigh 5 g of the sieved, contaminated soil into a series of 50 mL centrifuge tubes.

Add 25 mL of the EDTA solution to one set of tubes and 25 mL of the EDDS solution to
another set. This creates a 1:5 soil-to-solution ratio.

[e]

Include a control set with 25 mL of deionized water.

[e]

o

Cap the tubes and place them on a shaker. Agitate at a constant speed (e.g., 150 rpm) for
a specified time (e.g., 24 hours) at room temperature.

e Separation:

o After shaking, centrifuge the tubes at a high speed (e.g., 4000 rpm) for 20 minutes to
separate the soil from the liquid phase (leachate).

e Analysis:
o Carefully decant the supernatant (leachate) and filter it through a 0.45 um filter.

o Acidify the filtered leachate with nitric acid.
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o Analyze the copper concentration in the leachate using AAS or ICP-OES.

o The remaining soil can be air-dried, weighed, and digested with a strong acid mixture
(e.g., aqua regia) to determine the residual copper concentration.

o Calculation of Extraction Efficiency:

o Calculate the percentage of copper extracted using the following formula: Extraction
Efficiency (%) = (Concentration of Cu in leachate x Volume of leachate) / (Initial
concentration of Cu in soil x Mass of soil) x 100
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Caption: Workflow for the comparative soil washing experiment.
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Conclusion

The choice between EDTA and EDDS for the chelation of copper in soil involves a trade-off
between efficacy and environmental impact. While both are effective chelating agents, EDTA's
persistence in the environment is a significant drawback.[9][10][11] In contrast, EDDS offers
comparable, and in some cases superior, copper mobilization capabilities with the crucial
advantage of being readily biodegradable.[9][12][13][21] For researchers and professionals in
the field of soil remediation, the use of EDDS, particularly the [S,S]-isomer, represents a more
sustainable and environmentally responsible approach to managing copper-contaminated
sites. While the higher cost of EDDS may be a consideration, the long-term environmental
benefits and reduced risk of secondary pollution make it a compelling alternative to EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Validation & Comparative

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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